molecular formula C9H12Cl2O3 B8466120 2,2-Dichloro-3-oxocyclobutyl pivalate

2,2-Dichloro-3-oxocyclobutyl pivalate

Cat. No. B8466120
M. Wt: 239.09 g/mol
InChI Key: MESZFVRIHLSAKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dichloro-3-oxocyclobutyl pivalate is a useful research compound. Its molecular formula is C9H12Cl2O3 and its molecular weight is 239.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Dichloro-3-oxocyclobutyl pivalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Dichloro-3-oxocyclobutyl pivalate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2-Dichloro-3-oxocyclobutyl pivalate

Molecular Formula

C9H12Cl2O3

Molecular Weight

239.09 g/mol

IUPAC Name

(2,2-dichloro-3-oxocyclobutyl) 2,2-dimethylpropanoate

InChI

InChI=1S/C9H12Cl2O3/c1-8(2,3)7(13)14-6-4-5(12)9(6,10)11/h6H,4H2,1-3H3

InChI Key

MESZFVRIHLSAKD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)OC1CC(=O)C1(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of vinyl pivalate (30 g, 234 mmol) and zinc (31 g, 468 mmol) in ether (300 ml) was added a solution of 2,2,2-trichloroacetyl chloride (55 g, 304 mmol) in ether (300 ml) dropwise (2-3 h) in a water bath. (Note: fast addition causes the reaction temp. to elevate) while maintaining the reaction temperature between 15-30° C. After the reaction was done (stained with KMnO4 solution), it was filtered through Celite. The filtrate was washed with cold water, brine, dried over MgSO4 and concentrated to give the title compound as an orange solid.
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step One
Name
Quantity
31 g
Type
catalyst
Reaction Step One
Quantity
55 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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